Cas no 1131-09-5 (Benzobthiophene-3-acetic Acid)

• Product Name: Benzobthiophene-3-acetic Acid
• CAS No: 1131-09-5
• MF: C₁₀H₈O₂S
• MW: 192.234321594238
• MDL: MFCD00051637
• CID: 83429
• PubChem ID: 70799
• Update Time: 2025-06-07

Benzobthiophene-3-acetic Acid Chemical and Physical Properties

Names and Identifiers

• (Benzo[b]thiophen-3-yl)acetic acid
• Thianaphthene-3-acetic acid
• 1-Benzothien-3-ylacetic acid
• 2-(1-benzothiophen-3-yl)acetic acid
• 2-benzo[b]thiophen-3-ylacetic acid
• Benzo[B]thiophene-3-acetic acid
• <1>benzothien-3-ylacetic acid
• 1-benzothiophen-3-yl-acetic acid
• 2-(benzo[b]thiophen-3-yl)acetic acid
• 3-Benzo(b)thiopheneacetic acid
• 3-benzo[b]thienylacetic acid
• Acetic acid,3-benzo(b)thienyl
• Benzothiophene-3-acetic acid
• EINECS 214-461-2
• 1131-09-5
• SMR000029334
• MFCD00051637
• Benzo(b)thiophene-3-acetic acid
• PS-3254
• Acetic acid, 3-benzo[b]thienyl-
• NSC 93635
• CHEBI:194621
• 1-Benzothiophen-3-ylacetic acid
• UNII-N3GWR5VCX2
• NCIOpen2_001520
• NS00023673
• NSC 18875
• 1-Benzothiophene-3-acetic acid
• 3-benzo[b]thienyl acetic acid
• benzo[b]-thiophene-3-acetic acid
• 3-benzothienylacetic acid
• HMS562G21
• Benzp[b]thiophene-3-acetic acid
• NSC-93635
• SY004273
• CS-0108787
• SCHEMBL1233284
• Maybridge1_007369
• EN300-43083
• F13984
• BRN 0143357
• MLS000093716
• 5-18-06-00447 (Beilstein Handbook Reference)
• CHEMBL2138134
• Benzo[b]thiophen-3-yl-acetic acid
• Oprea1_783053
• HMS3446C14
• SR-01000621926-2
• Z432090858
• HMS2174H22
• 3-Benzo(b)thienylacetic acid
• Acetic acid, 3-benzo(b)thienyl-
• Benzo[b]thiophene-3-acetic acid, AldrichCPR
• FT-0622691
• AM86322
• N3GWR5VCX2
• AKOS000282793
• DTXSID70150283
• NSC93635
• NSC18875
• CCG-52577
• WLN: T56 BSJ D1VQ
• NSC-18875
• STR09444
• A1H0L
• Benzp(b)thiophene-3-acetic acid
• DTXCID0072774
• DB-041147
• Benzobthiophene-3-acetic Acid

• MDL： MFCD00051637
• Inchi： 1S/C10H8O2S/c11-10(12)5-7-6-13-9-4-2-1-3-8(7)9/h1-4,6H,5H2,(H,11,12)
• InChI Key： VFZQJKXVHYZXMM-UHFFFAOYSA-N
• SMILES： S1C=C(CC(=O)O)C2C=CC=CC1=2
• BRN： 143357

Computed Properties

• Exact Mass: 192.02500
• Monoisotopic Mass: 192.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 65.5A^2

Experimental Properties

• Color/Form: Crystalline powder
• Density: 1.368
• Melting Point: 82 °C
• Boiling Point: 378.7 ℃ at 760 mmHg
• Flash Point: 182.9°C
• Refractive Index: 1.688
• PSA: 65.54000
• LogP: 2.52840
• Solubility: Insoluble
• Vapor Pressure: Not available

Benzobthiophene-3-acetic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 22-36/37/38-36
• Safety Instruction： S26-S36/37/39
• RTECS：AF4800000
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39
• Risk Phrases：R22; R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on Benzobthiophene-3-acetic Acid

Comprehensive Overview of Benzobthiophene-3-acetic Acid (CAS No. 1131-09-5): Properties, Applications, and Industry Insights

Benzobthiophene-3-acetic Acid (CAS No. 1131-09-5) is a specialized organic compound widely recognized for its unique structural features and versatile applications in pharmaceutical and chemical research. This compound, characterized by a benzobthiophene core coupled with an acetic acid functional group, has garnered significant attention due to its potential in drug development and material science. Researchers and industry professionals frequently search for terms like "Benzobthiophene-3-acetic Acid synthesis", "CAS 1131-09-5 applications", and "benzobthiophene derivatives", reflecting its growing relevance in modern chemistry.

The molecular structure of Benzobthiophene-3-acetic Acid combines aromaticity with carboxylic reactivity, making it a valuable intermediate in synthesizing bioactive molecules. Its CAS number 1131-09-5 serves as a critical identifier in regulatory documentation and commercial transactions. Recent trends highlight increased interest in heterocyclic compounds for their role in developing kinase inhibitors and anti-inflammatory agents, positioning this compound as a subject of ongoing research. Common queries such as "Benzobthiophene-3-acetic Acid solubility" and "thermal stability of CAS 1131-09-5" underscore the practical considerations for laboratory use.

From an industrial perspective, Benzobthiophene-3-acetic Acid demonstrates compatibility with green chemistry principles, aligning with the global push for sustainable synthesis methods. Analytical techniques like HPLC and NMR are routinely employed to verify the purity of CAS No. 1131-09-5, ensuring compliance with pharmaceutical-grade standards. The compound's structure-activity relationship (SAR) has become a focal point for researchers exploring small molecule therapeutics, particularly in oncology and metabolic disorder research.

Market analyses reveal expanding applications of benzobthiophene-based compounds in electronic materials and agrochemicals, with CAS No. 1131-09-5 serving as a precursor for advanced functional materials. Technical discussions often center on "optimizing Benzobthiophene-3-acetic Acid yield" and "scaling up production", addressing key challenges in commercial manufacturing. The compound's crystallographic data and hydrogen bonding patterns continue to be subjects of academic investigation, contributing to the broader understanding of molecular packing in solid-state chemistry.

Quality control protocols for Benzobthiophene-3-acetic Acid emphasize rigorous testing for residual solvents and heavy metals, particularly when destined for pharmaceutical applications. The rise of computational chemistry tools has enabled more efficient exploration of 1131-09-5 derivative libraries, accelerating drug discovery pipelines. Industry forums frequently address topics like "storage conditions for Benzobthiophene-3-acetic Acid" and "compatibility with common reagents", providing practical guidance for handling this compound in research settings.

Emerging studies on structure-property relationships of benzobthiophene derivatives highlight the compound's tunable electronic characteristics, relevant for organic semiconductor development. The CAS 1131-09-5 entry in chemical databases typically includes detailed spectroscopic profiles and chromatographic retention data, serving as valuable references for analytical chemists. With increasing focus on precise molecular design, this compound's role as a building block continues to expand across multiple scientific disciplines.

Recent patent literature demonstrates innovative applications of Benzobthiophene-3-acetic Acid in designing fluorescent probes and bioconjugates, leveraging its photophysical properties. The compound's logP value and ionization potential remain critical parameters for researchers evaluating its ADME properties in drug formulation. As the chemical industry evolves toward high-value intermediates, CAS No. 1131-09-5 maintains its position as a strategically important compound in both academic and industrial research portfolios.